3-(4-bromo-1H-pyrazol-1-yl)-N-[2-(4-nitro-1H-pyrazol-1-yl)ethyl]propanamide

• Molecular Formula: C11H13BrN6O3
• Molecular Weight: 357.16 g/mol
• IUPAC Name: 3-(4-bromopyrazol-1-yl)-N-[2-(4-nitropyrazol-1-yl)ethyl]propanamide
• InChI: InChI=1S/C11H13BrN6O3/c12-9-5-14-16(7-9)3-1-11(19)13-2-4-17-8-10(6-15-17)18(20)21/h5-8H,1-4H2,(H,13,19)
• InChI Key: LNMJACTYIZOBIK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NN1CCNC(=O)CCN2C=C(C=N2)Br)[N+](=O)[O-]

Description

3-(4-bromo-1H-pyrazol-1-yl)-N-[2-(4-nitro-1H-pyrazol-1-yl)ethyl]propanamide is a complex organic compound featuring both bromine and nitro functional groups attached to a pyrazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-bromo-1H-pyrazol-1-yl)-N-[2-(4-nitro-1H-pyrazol-1-yl)ethyl]propanamide typically involves multi-step organic reactions. One common approach is to start with the bromination of 1H-pyrazole to obtain 4-bromo-1H-pyrazole. This intermediate is then reacted with 3-bromopropanoyl chloride to form 3-(4-bromo-1H-pyrazol-1-yl)propanamide. The final step involves the nucleophilic substitution of the bromine atom with 2-(4-nitro-1H-pyrazol-1-yl)ethylamine under basic conditions to yield the target compound .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification systems to ensure high yield and purity. The reaction conditions such as temperature, pressure, and solvent choice are carefully controlled to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

3-(4-bromo-1H-pyrazol-1-yl)-N-[2-(4-nitro-1H-pyrazol-1-yl)ethyl]propanamide can undergo various chemical reactions including:

Oxidation: The nitro group can be reduced to an amine group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The bromine atom can be substituted with different nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Coupling Reactions: The compound can participate in coupling reactions such as Suzuki or Heck coupling to form more complex structures.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium on carbon (Pd/C) catalyst.

Substitution: Sodium hydride (NaH), dimethylformamide (DMF) as solvent.

Coupling Reactions: Palladium catalysts, bases like potassium carbonate (K2CO3), and solvents like toluene or ethanol.

Major Products Formed

Reduction: Formation of 3-(4-amino-1H-pyrazol-1-yl)-N-[2-(4-nitro-1H-pyrazol-1-yl)ethyl]propanamide.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Coupling: Formation of biaryl or diaryl compounds with extended conjugation.

Scientific Research Applications

3-(4-bromo-1H-pyrazol-1-yl)-N-[2-(4-nitro-1H-pyrazol-1-yl)ethyl]propanamide has several applications in scientific research:

Medicinal Chemistry: It can be used as a building block for the synthesis of potential drug candidates targeting various diseases.

Materials Science: The compound can be used in the development of novel materials with specific electronic or optical properties.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Biological Studies: The compound can be used to study the interactions of pyrazole derivatives with biological targets such as enzymes or receptors.

Mechanism of Action

The mechanism of action of 3-(4-bromo-1H-pyrazol-1-yl)-N-[2-(4-nitro-1H-pyrazol-1-yl)ethyl]propanamide depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets such as enzymes or receptors, thereby modulating their activity. The presence of both bromine and nitro groups can influence its binding affinity and selectivity towards these targets. The exact pathways involved would require detailed biochemical studies to elucidate.

Comparison with Similar Compounds

Similar Compounds

3-(4-bromo-1H-pyrazol-1-yl)propan-1-ol: A simpler analog with a hydroxyl group instead of the nitro-substituted pyrazole.

4-bromo-1H-pyrazole: The basic pyrazole structure with a bromine substituent.

2-(4-nitro-1H-pyrazol-1-yl)ethylamine: The nitro-substituted pyrazole used in the synthesis of the target compound.

Uniqueness

3-(4-bromo-1H-pyrazol-1-yl)-N-[2-(4-nitro-1H-pyrazol-1-yl)ethyl]propanamide is unique due to the presence of both bromine and nitro groups attached to pyrazole rings. This dual functionality allows for diverse chemical reactivity and potential applications in various fields. Its structure enables it to participate in a wide range of chemical reactions, making it a versatile intermediate in organic synthesis.